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Compound of Interest

Compound Name: (R)-PF-04991532

Cat. No.: B10854315

(R)-PF-04991532 is a potent and hepatoselective glucokinase activator that was under
development by Pfizer for the treatment of type 2 diabetes mellitus. This technical guide
provides an in-depth overview of the intellectual property surrounding this compound, its
mechanism of action, and key experimental data for researchers, scientists, and drug
development professionals. While clinical trials for PF-04991532 have been halted, the
compound remains a significant tool for studying hepatic glucose metabolism.[1][2] Pfizer has
made the compound commercially available through Sigma-Aldrich and provides it free of
charge through their Compound Gift Program.[1][2]

Intellectual Property

The core intellectual property for PF-04991532 is centered around its composition of matter,
methods of use, and pharmaceutical formulations.

Composition of Matter

The primary patent covering the composition of matter for PF-04991532 is US Patent
7,977,367.[1][2] The patent claims the chemical structure of (S)-6-(3-Cyclopentyl-2-(4-
(trifluoromethyl)-1H-imidazol-1-yl)propanamido)nicotinic acid and its pharmaceutically
acceptable salts.
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Intellectual Property Landscape for (R)-PF-04991532
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Hepatic Glucokinase Activation by (R)-PF-04991532
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Hyperglycemic Clamp Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. The Hepatoselective Glucokinase Activator PF-04991532 Ameliorates Hyperglycemia
without Causing Hepatic Steatosis in Diabetic Rats | PLOS One [journals.plos.org]

e 2. The Hepatoselective Glucokinase Activator PF-04991532 Ameliorates Hyperglycemia
without Causing Hepatic Steatosis in Diabetic Rats - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [(R)-PF-04991532: A Technical Guide to Its Patent and
Intellectual Property Landscape]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b10854315#r-pf-04991532-patent-and-intellectual-
property-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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